Cas no 21155-37-3 (Benzenamine, 4,4'-methylenebis[2,6-dibromo-)
21155-37-3 structure
Product Name:Benzenamine, 4,4'-methylenebis[2,6-dibromo-
CAS No:21155-37-3
MF:C13H10Br4N2
MW:513.847899913788
CID:238852
PubChem ID:10874935
Update Time:2025-04-19
Benzenamine, 4,4'-methylenebis[2,6-dibromo- Chemical and Physical Properties
Names and Identifiers
-
- 21155-37-3
- MNTMJNPPGNMEME-UHFFFAOYSA-N
- bis(3,5-dibromo-4-aminophenyl)methane
- Benzenamine, 4,4'-methylenebis[2,6-dibromo-
- SCHEMBL5981517
-
- Inchi: 1S/C13H10Br4N2/c14-8-2-6(3-9(15)12(8)18)1-7-4-10(16)13(19)11(17)5-7/h2-5H,1,18-19H2
- InChI Key: MNTMJNPPGNMEME-UHFFFAOYSA-N
- SMILES: BrC1C(=C(C=C(C=1)CC1C=C(C(=C(C=1)Br)N)Br)Br)N
Computed Properties
- Exact Mass: 509.7577
- Monoisotopic Mass: 509.75775g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.2
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.04
Benzenamine, 4,4'-methylenebis[2,6-dibromo- Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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